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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B13447747

Despite its intriguing complex structure as an alkaloid isolated from Rauvolfia yunnanensis,
Rauvoyunine C remains a molecule with an unwritten chapter in the field of medicinal
chemistry. A thorough investigation of scientific literature and chemical databases reveals a
significant gap in the knowledge regarding its structure-activity relationship (SAR).

Currently, publicly available information on Rauvoyunine C is predominantly limited to its basic
chemical identifiers. The compound is cataloged with the CAS number 1211543-01-9 and a
molecular formula of C32H36N209[1]. It is classified as an alkaloid, a class of naturally
occurring organic compounds that often exhibit potent physiological effects[2].

However, the core requirements for a comprehensive SAR study—the synthesis of structural
analogs and the subsequent evaluation of their biological activities—appear to be absent from
the current body of scientific research. There are no published reports detailing the chemical
modification of the Rauvoyunine C scaffold or the biological testing of any resulting
derivatives. This lack of data makes it impossible to draw any conclusions about which
structural features of the molecule are essential for its (currently unknown) biological activity
and how modifications to its chemical architecture might influence its effects.

Without experimental data on analogs and their corresponding biological endpoints, the
creation of quantitative data tables, detailed experimental protocols, and visualizations of
signaling pathways or experimental workflows is not feasible. The scientific community has yet
to explore the therapeutic potential of Rauvoyunine C, leaving its pharmacological profile and
the structure-activity relationships that govern it as an open area for future investigation.
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Further research, beginning with the total synthesis of Rauvoyunine C and the subsequent
generation of a library of analogs for biological screening, would be the necessary first steps to
unlock the potential of this complex natural product and to begin to understand its structure-
activity landscape. Until such studies are undertaken, Rauvoyunine C will remain a molecule
of interest primarily for its chemical structure rather than its biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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